Cas no 139711-07-2 (1-Benzothiepin, 2,3-dihydro-4-methyl-)

• Product name: 1-Benzothiepin, 2,3-dihydro-4-methyl-
• CAS No: 139711-07-2
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 1279680

1-Benzothiepin, 2,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin, 2,3-dihydro-4-methyl-

• Inchi： 1S/C11H12S/c1-9-6-7-12-11-5-3-2-4-10(11)8-9/h2-5,8H,6-7H2,1H3
• InChI Key： VULUFUAYRUPLTN-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2C=C(C)CC1

Computed Properties

• Exact Mass: 176.06606

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 276.2±20.0 °C(Predicted)
• PSA: 0